Cas no 346419-79-2 (6-Phthalazinamine)

6-Phthalazinamine structure
6-Phthalazinamine structure
Product Name:6-Phthalazinamine
CAS No:346419-79-2
MF:C8H7N3
MW:145.161280870438
MDL:MFCD00462913
CID:302644
PubChem ID:21932826
Update Time:2025-04-19

6-Phthalazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-Phthalazinamine
    • 6-Phthalazinamine (9CI)
    • phthalazin-6-amine
    • A918914
    • 6-Phthalazinamine(9ci)
    • SCHEMBL601131
    • DTXSID30620295
    • 346419-79-2
    • MFCD00462913
    • DB-242890
    • MDL: MFCD00462913
    • Inchi: 1S/C8H7N3/c9-8-2-1-6-4-10-11-5-7(6)3-8/h1-5H,9H2
    • InChI Key: IHRYNXNMVQFNPK-UHFFFAOYSA-N
    • SMILES: NC1C=CC2=CN=NC=C2C=1

Computed Properties

  • Exact Mass: 145.06411
  • Monoisotopic Mass: 145.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8

6-Phthalazinamine Security Information

6-Phthalazinamine Pricemore >>

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